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Compound of Interest

Compound Name: 2-Hydroxyethyl acetate

Cat. No.: B165343

Essential Safety and Handling Guide for 2-
Hydroxyethyl Acetate

This guide provides critical safety and logistical information for the handling and disposal of 2-
Hydroxyethyl acetate, tailored for laboratory professionals. Following these procedures is
essential for ensuring personal safety and maintaining a secure research environment.

Hazard Identification and Summary

2-Hydroxyethyl acetate is a colorless liquid that poses several health risks upon exposure.[1]
Understanding these hazards is the first step toward safe handling. The primary hazards
include severe eye irritation and potential irritation of the skin, respiratory system, and digestive
tract.[1]
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Hazard Classification

Description

Primary Route of Exposure

Causes severe eye irritation

Serious Eye Damage/Irritation and potential for serious Eyes
damage.[2][3][4][5]
o May cause skin irritation upon _
Skin Irritation Skin
contact.[1]
) o Inhalation of vapors may ]
Respiratory Irritation o ] Inhalation
irritate the respiratory tract.[1]
) ) o Ingestion can lead to irritation )
Digestive Tract Irritation Ingestion

of the digestive tract.[1]

Combustibility

The chemical is a combustible
liquid.[2][5]

Personal Protective Equipment (PPE) Protocol

A stringent PPE protocol is mandatory to mitigate the risks associated with 2-Hydroxyethyl

acetate. Engineering controls, such as ensuring adequate ventilation and the availability of an

eyewash station and safety shower, are also crucial.[1]
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Specifications and

Body Part Required PPE
Standards
) Must comply with OSHA 29
Chemical Safety Goggles or a
Eyes/Face ] CFR 1910.133 or European
Face Shield
Standard EN166.[1][6]
Gloves must be inspected
] ] before use and should satisfy
Hands Chemical-resistant gloves o
EU Directive 89/686/EEC and
standard EN 374.[2]
Chemical-resistant apron and )
Body To prevent skin exposure.[7]

long-sleeved clothing

Respiratory

NIOSH/MSHA approved

respirator

Required when ventilation is
inadequate, exposure limits

are exceeded, or if irritation

occurs.[1][6][7]

Operational and Disposal Plan: A Step-by-Step
Guide

1.

Preparation and Handling:

Ventilation: Always handle 2-Hydroxyethyl acetate in a well-ventilated area, preferably

within a chemical fume hood.[1]

PPE Inspection: Before starting any procedure, inspect all PPE for signs of damage or wear.

Handling: Avoid direct contact with skin and eyes.[2] Use non-sparking tools to prevent

ignition.[2] Keep the container tightly closed when not in use.[1]

Post-Handling: Wash hands and any exposed skin thoroughly after handling.[1] Remove and

properly store or dispose of contaminated clothing.[1]

. Spill and Emergency Procedures:
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Spills: In case of a spill, immediately evacuate the area and remove all ignition sources.[2][5]
Absorb the spill with an inert material (e.g., vermiculite, dry sand) and place it into a suitable,
closed container for disposal.[1][5] Ensure adequate ventilation during cleanup.[1]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Skin Contact: Remove contaminated clothing and flush the affected skin with plenty of water
for at least 15 minutes. Get medical aid if irritation develops.[1]

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer
oxygen. If breathing has stopped, provide artificial respiration and seek immediate medical
help.[1]

Ingestion: If the person is conscious, give 2-4 cupfuls of milk or water. Do not induce
vomiting. Seek immediate medical attention.[1]

. Disposal Plan:

Chemical Waste: Dispose of 2-Hydroxyethyl acetate waste through a licensed chemical
destruction plant or by controlled incineration with flue gas scrubbing.[2] Do not pour it down
the drain or into sewer systems.[2]

Contaminated PPE and Materials: All contaminated items, including gloves, absorbent
materials, and empty containers, must be treated as hazardous waste. Place them in a
sealed, labeled container for disposal according to institutional and local regulations.[5]

Container Disposal: Empty containers can be triple-rinsed (or the equivalent) and then
offered for recycling or reconditioning. Alternatively, they can be punctured to render them
unusable and disposed of in a sanitary landfill.[2]

Workflow for PPE Selection and Disposal
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Caption: PPE Selection and Disposal Workflow for 2-Hydroxyethyl Acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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